Cas no 5312-97-0 (2,5-Dimethoxybenzonitrile)

2,5-Dimethoxybenzonitrile structure
Product Name:2,5-Dimethoxybenzonitrile
CAS No:5312-97-0
Molecular Formula:C9H9NO2
Molecular Weight:163.1733
MDL:MFCD00016375
CID:85277
PubChem ID:79200
2,5-Dimethoxybenzonitrile Properties
Names and Identifiers
-
- 2,5-Dimethoxybenzonitrile
- 2,5-dimethoxybenzenecarbonitrile
- 2,5-Dimethoxy-benzonitril
- 2,5-dimethoxyphenyl cyanide
- 2-Cyan-hydrochinon-dimethylaether
- 2-Cyano-4-methoxyanisole
- Benzonitrile, 2,5-dimethoxy-
- HWAMEJIMXIXLIH-UHFFFAOYSA-N
- 2-CYANOHYDROQUINONE DIMETHYL ETHER
- NSC27019
- PubChem13109
- Benzonitrile,2,5-dimethoxy-
- 2-cyano-1,4-dimethoxybenzene
- SBB058340
- VZ34417
- NSC 27019
- 2,5-Dimethoxybenzonitrile, 97%
- SCHEMBL1762094
- NS00032658
- CS-W007028
- NSC-27019
- UNII-4Z9ABJ2RLU
- MFCD00016375
- CK2132
- EINECS 226-169-2
- DS-16951
- FT-0610403
- EN300-17718
- 4Z9ABJ2RLU
- 2 pound not5-Dimethoxybenzonitrile
- 5312-97-0
- Z56995180
- AKOS001065115
- A7734
- D3659
- DTXSID70201209
- 2,5-dimethoxy-benzonitrile
- DTXCID20123700
- DB-020099
-
- MDL: MFCD00016375
- InChIKey: HWAMEJIMXIXLIH-UHFFFAOYSA-N
- Inchi: 1S/C9H9NO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,1-2H3
- SMILES: O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1C#N)OC([H])([H])[H]
- BRN: 2691937
Computed Properties
- Exact Mass: 163.06300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 163.063
- Heavy Atom Count: 12
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 42.2
Experimental Properties
- LogP: 1.57548
- PSA: 42.25000
- Refractive Index: 1.672
- Boiling Point: 638°C at 760 mmHg
- Melting Point: 81.0 to 85.0 deg-C
- Flash Point: 119.4°C
- Color/Form: Not determined
- Solubility: Not determined
- Sensitiveness: Easily absorb moisture
- Density: 1.12
2,5-Dimethoxybenzonitrile Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S26-S36/37
- Packing Group:III
- Packing Group:III
- Risk Phrases:R20/21/22
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:3276
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Prompt:dangerous
- Storage Condition:Sealed in dry,Room Temperature
- PackingGroup:III
- Risk Phrases: 36/37/38
- Signal Word:Warning
- HazardClass:6.1
2,5-Dimethoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Dimethoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003GFM-1g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 1g |
$6.00 | 2025-02-19 | |
A2B Chem LLC | AB60466-1g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 1g |
$6.00 | 2024-04-19 | |
Aaron | AR003GNY-1g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 1g |
$5.00 | 2025-01-22 | |
abcr | AB116038-5 g |
2,5-Dimethoxybenzonitrile, 98%; . |
5312-97-0 | 98% | 5g |
€82.20 | 2023-05-10 | |
Alichem | A015001188-250mg |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 97% | 250mg |
$504.00 | 2023-09-01 | |
Apollo Scientific | OR30149-25g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 25g |
£127.00 | 2023-09-02 | |
Chemenu | CM162031-25g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 95+% | 25g |
$163 | ||
Crysdot LLC | CD12064512-100g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 100g |
$416 | ||
Enamine | EN300-17718-0.05g |
2,5-dimethoxybenzonitrile |
5312-97-0 | 95% | 0.05g |
$19.0 | 2023-09-20 | |
eNovation Chemicals LLC | Y1044661-10g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98.0% | 10g |
$170 | 2022-06-09 |
2,5-Dimethoxybenzonitrile Suppliers
Hubei Baidu Chemistry Co.,Ltd.
(CAS:5312-97-0)
MR./MRS.:PENG XING
Phone:18871490324
Email:1400878899@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:5312-97-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:5312-97-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:5312-97-0)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
2,5-Dimethoxybenzonitrile Related Literature
-
Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
5312-97-0 (2,5-Dimethoxybenzonitrile) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5312-97-0)2,5-Dimethoxybenzonitrile

Purity:99%
Quantity:100g
Price($):464.0